![molecular formula C17H19NO B5740886 N-(2-methylbenzyl)-2-(4-methylphenyl)acetamide](/img/structure/B5740886.png)
N-(2-methylbenzyl)-2-(4-methylphenyl)acetamide
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Overview
Description
N-(2-methylbenzyl)-2-(4-methylphenyl)acetamide, also known as N-phenyl-2-(p-tolyl)acetamide, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a member of the acetamide family and is often referred to by its chemical formula C18H19NO.
Mechanism of Action
The mechanism of action of N-(2-methylbenzyl)-2-(4-methylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the regulation of pain, inflammation, and fever. By inhibiting the production of prostaglandins, this compound may help to reduce pain, inflammation, and fever.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its analgesic, anti-inflammatory, and antipyretic properties, this compound has also been shown to have anticonvulsant and anxiolytic effects. These effects are believed to be mediated through the modulation of neurotransmitter systems in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-methylbenzyl)-2-(4-methylphenyl)acetamide in lab experiments is its well-characterized pharmacological profile. This compound has been extensively studied and its effects on the body are well understood. Additionally, this compound is relatively easy to synthesize and is commercially available.
One limitation of using this compound in lab experiments is its potential for toxicity. This compound has been shown to have hepatotoxic effects in some animal models, and caution should be taken when using this compound in experiments involving the liver.
Future Directions
There are a number of potential future directions for research involving N-(2-methylbenzyl)-2-(4-methylphenyl)acetamide. One area of interest is the development of novel analogs of this compound with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes. Finally, there is a need for further studies to investigate the potential toxicity of this compound and its analogs.
Synthesis Methods
The synthesis of N-(2-methylbenzyl)-2-(4-methylphenyl)acetamide involves the reaction of 2-methylbenzylamine with p-tolylacetic acid in the presence of a catalyst such as sulfuric acid. This reaction results in the formation of the desired compound as a white crystalline solid with a melting point of 96-98°C.
Scientific Research Applications
N-(2-methylbenzyl)-2-(4-methylphenyl)acetamide has been used extensively in scientific research as a tool for investigating the mechanisms of various physiological processes. This compound has been shown to have a variety of effects on the body, including analgesic, anti-inflammatory, and antipyretic properties.
properties
IUPAC Name |
2-(4-methylphenyl)-N-[(2-methylphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO/c1-13-7-9-15(10-8-13)11-17(19)18-12-16-6-4-3-5-14(16)2/h3-10H,11-12H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJVWWYOQMOZXSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC(=O)NCC2=CC=CC=C2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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